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Compound of Interest

Compound Name:
5-(Methylthio)Thiophene-2-

Carbaldehyde

Cat. No.: B1349795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 5-(methylthio)thiophene-2-carbaldehyde. The information is

curated for professionals in research and development, with a focus on data presentation and

experimental methodologies.

Chemical and Physical Properties
5-(Methylthio)thiophene-2-carbaldehyde is a substituted thiophene derivative with the CAS

number 24445-35-0. It serves as a versatile intermediate in various chemical syntheses.[1]
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Property Value Reference

Molecular Formula C₆H₆OS₂ [1]

Molecular Weight 158.24 g/mol [1]

Physical Form Solid

Melting Point 26 °C [1]

Boiling Point 95 °C at 0.4 mmHg [1]

InChI
1S/C6H6OS2/c1-8-6-3-2-5(4-

7)9-6/h2-4H,1H3

InChI Key
RKXYTFTZODXDEF-

UHFFFAOYSA-N

SMILES CSc1ccc(C=O)s1

Spectroscopic Data
Detailed experimental spectroscopic data for 5-(methylthio)thiophene-2-carbaldehyde is not

widely available in the public domain. However, based on the analysis of structurally similar

compounds, the following are the expected spectral characteristics.

¹H NMR Spectroscopy (Predicted)
Chemical Shift (δ)
ppm

Multiplicity Integration
Provisional
Assignment

~9.8 s 1H
Aldehyde proton (-

CHO)

~7.6 d 1H
Thiophene proton

(H3)

~7.0 d 1H
Thiophene proton

(H4)

~2.5 s 3H
Methylthio protons (-

SCH₃)
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¹³C NMR Spectroscopy (Predicted)
Chemical Shift (δ) ppm Provisional Assignment

~182 Aldehyde carbon (C=O)

~150 Thiophene carbon (C5)

~145 Thiophene carbon (C2)

~137 Thiophene carbon (C3)

~125 Thiophene carbon (C4)

~15 Methylthio carbon (-SCH₃)

IR Spectroscopy (Predicted)
Wavenumber (cm⁻¹) Assignment

~1670-1690 C=O stretching (aldehyde)

~2820 and ~2720 C-H stretching (aldehyde)

~3100 C-H stretching (thiophene ring)

~2920 C-H stretching (methyl group)

~1400-1550 C=C stretching (thiophene ring)

Mass Spectrometry (Predicted)
m/z Assignment

158 [M]⁺

157 [M-H]⁺

129 [M-CHO]⁺

Experimental Protocols
General Spectroscopic Analysis Methodologies
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The following are generalized protocols for acquiring spectroscopic data for compounds such

as 5-(methylthio)thiophene-2-carbaldehyde.

Sample Preparation: Dissolve 10-20 mg of the sample in approximately 0.7 mL of deuterated

chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

¹H NMR Acquisition: Use a spectrometer operating at 300 MHz or higher. Acquire the

spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence with a

sufficient relaxation delay to ensure accurate integration of all carbon signals.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)

or as a solution in a suitable solvent (e.g., CCl₄).

Data Acquisition: Record the spectrum over a range of 4000 to 400 cm⁻¹ using a Fourier-

transform infrared (FTIR) spectrometer.

Sample Introduction: For a volatile compound, gas chromatography-mass spectrometry (GC-

MS) is a suitable method. Inject a dilute solution of the sample in a volatile solvent into the

GC.

Ionization: Use electron ionization (EI) at 70 eV.

Analysis: Record the mass-to-charge ratio (m/z) of the resulting fragments.

Synthesis Protocol: Vilsmeier-Haack Formylation
A plausible synthetic route for 5-(methylthio)thiophene-2-carbaldehyde is the Vilsmeier-

Haack formylation of 2-(methylthio)thiophene. The following is a representative protocol

adapted from the formylation of similar thiophene derivatives.[2][3]

Reagents:

2-(Methylthio)thiophene

Phosphorus oxychloride (POCl₃)
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N,N-Dimethylformamide (DMF), anhydrous

Dichloromethane (DCM), anhydrous

Ice

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

To a stirred solution of anhydrous DMF (3 equivalents) in anhydrous DCM, slowly add

POCl₃ (1.2 equivalents) at 0 °C under an inert atmosphere.

Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

Add a solution of 2-(methylthio)thiophene (1 equivalent) in anhydrous DCM to the

Vilsmeier reagent at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring

the reaction by thin-layer chromatography (TLC).

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Neutralize the aqueous solution with a saturated sodium bicarbonate solution.

Extract the product with DCM (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield the crude product.

Purify the product by column chromatography or distillation under reduced pressure.

Reactivity and Applications
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The aldehyde group in 5-(methylthio)thiophene-2-carbaldehyde is susceptible to nucleophilic

attack, making it a valuable precursor for a variety of chemical transformations, including

condensation reactions, oxidations, and reductions.

This compound is a key building block in several areas:

Pharmaceuticals: It serves as an intermediate in the synthesis of bioactive molecules and

drug candidates.[1]

Agrochemicals: It is used in the development of new pesticides and herbicides.[1]

Materials Science: The thiophene moiety makes it suitable for creating organic

semiconductors and conductive polymers.[1]

Flavors and Fragrances: It is also utilized in the flavor and fragrance industry.

Safety Information
5-(Methylthio)thiophene-2-carbaldehyde is classified as hazardous.[4]

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H317: May cause an allergic skin reaction

H318: Causes serious eye damage

H335: May cause respiratory irritation

Pictograms:

Corrosion

Exclamation mark
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Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), should be followed when handling this compound.

Work should be conducted in a well-ventilated fume hood.

Visualizations
The following diagrams illustrate key concepts related to the synthesis and application of 5-
(methylthio)thiophene-2-carbaldehyde.
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Reagents

Process Product

2-(Methylthio)thiophene

Formylation

POCl3

Vilsmeier Reagent FormationDMF Workup and Purification 5-(Methylthio)Thiophene-2-Carbaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for 5-(methylthio)thiophene-2-carbaldehyde.
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Thiophene Core

Privileged Structure

Drug Discovery

Bioactive Molecules

Click to download full resolution via product page

Caption: Thiophenes as privileged structures in drug discovery.
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Aldehyde

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile

ProductProtonation

Click to download full resolution via product page

Caption: General reactivity of an aldehyde with a nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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